![molecular formula C16H18N2O4 B4393347 N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-5-methyl-2-furamide](/img/structure/B4393347.png)
N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-5-methyl-2-furamide
Overview
Description
N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-5-methyl-2-furamide, also known as EMAF, is a synthetic compound that belongs to the class of furanones. EMAF has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-5-methyl-2-furamide is not fully understood. However, it has been suggested that this compound exerts its effects by modulating various signaling pathways. This compound has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer. This compound has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in energy metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, inhibit angiogenesis, and suppress cell proliferation. In neurons, this compound has been shown to protect against oxidative stress and prevent neuroinflammation. This compound has also been shown to modulate energy metabolism and improve insulin sensitivity.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-5-methyl-2-furamide for lab experiments is its high purity and stability. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of this compound is its low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-5-methyl-2-furamide. One area of research is the development of this compound analogs with improved solubility and bioavailability. Another area of research is the investigation of the potential therapeutic applications of this compound in various diseases, such as cancer and neurodegenerative diseases. Additionally, the mechanism of action of this compound and its effects on various signaling pathways should be further elucidated to fully understand its potential applications in scientific research.
Scientific Research Applications
N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-5-methyl-2-furamide has been studied for its potential applications in various scientific research fields. One of the most promising applications of this compound is in cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has been suggested that this compound exerts its anti-cancer effects by inducing apoptosis and inhibiting angiogenesis.
This compound has also been studied for its potential applications in neurodegenerative diseases. It has been shown to protect neurons from oxidative stress and prevent neuroinflammation. This compound has been suggested as a potential therapeutic agent for the treatment of Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
N-[2-(4-ethoxyanilino)-2-oxoethyl]-5-methylfuran-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4/c1-3-21-13-7-5-12(6-8-13)18-15(19)10-17-16(20)14-9-4-11(2)22-14/h4-9H,3,10H2,1-2H3,(H,17,20)(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBHOKTSDKGMQHM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CNC(=O)C2=CC=C(O2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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